Cas no 82601-41-0 (Pseudolaric acid C)

• Product Name: Pseudolaric acid C
• CAS No: 82601-41-0
• Molecular Formula: C₂₁H₂₆O₇
• Molecular Weight: 390.426947116852
• MDL: MFCD16660657
• CID: 823209
• PubChem ID: 6440704

Pseudolaric acid C Properties

Names and Identifiers

• Pseudolaric Acid C
• PseudolaricAcid?C
• Deacetylpseudolaric acid B
• (3R,4R,4aS,9aR)-rel-3-[(1E,3E)-4-Carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-7-carboxylic acid 7-methyl ester
• Pseudolaric-Acid-C
• pseudolaric acid C1
• 1H-4,9a-Ethanocyclohepta(c)pyran-7-carboxylic acid, 3-((1E,3E)-4-carboxy-1,3-pentadienyl)-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-,7-methyl ester, (3R,4R,4aS,9aR)-rel-
• N2140
• 1H-4,9a-Ethanocyclohepta[c]pyran-7-carboxylic acid, 3-(4-carboxy-1,3-pentadienyl)-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-, 7-methyl ester, [3α(1E,3E),4α,4aα,9aα]- (ZCI)
• 1H-4,9a-Ethanocyclohepta[c]pyran-7-carboxylic acid, 3-[(1E,3E)-4-carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-, 7-methyl ester, (3R,4R,4aS,9aR)-rel- (9CI)
• NSC 377107
• Pseudolaric acid C
• 5-(7-Hydroxy-4-methoxycarbonyl-9-methyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
• 82601-41-0
• (2E,4E)-5-[(1R,7S,8R,9R)-7-hydroxy-4-methoxycarbonyl-9-methyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
• AC-34827
• AKOS037514805
• HY-N0672
• (2E,4E)-5-[(7S,1R,8R)-7-Hydroxy-4-(methoxycarbonyl)-9-methyl-10-oxa-11-oxotricyclo[6.3.2.0<1,7>]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
• MS-26502
• CHEMBL225131
• CS-0009704
• PSEUDOLARICACIDC
• DA-66986

• MDL： MFCD16660657
• InChIKey： RBXVTEUAOTYIME-GPGKBOPFSA-N
• Inchi： 1S/C21H26O7/c1-13(16(22)23)5-4-9-19(2)15-8-11-20(18(25)28-19)10-6-14(17(24)27-3)7-12-21(15,20)26/h4-6,9,15,26H,7-8,10-12H2,1-3H3,(H,22,23)/b9-4+,13-5+/t15-,19+,20+,21-/m0/s1
• SMILES： O[C@]12CCC(C(=O)OC)=CC[C@@]31CC[C@H]2[C@@](C)(/C=C/C=C(\C)/C(=O)O)OC3=O

Computed Properties

• Exact Mass: 390.167853g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 390.167853g/mol
• Monoisotopic Mass: 390.167853g/mol
• Topological Polar Surface Area: 110Ų
• Heavy Atom Count: 28
• Complexity: 808
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 390.4

Experimental Properties

• LogP: 2.29980
• PSA: 110.13000
• Refractive Index: 1.584
• Boiling Point: 613.2°C at 760 mmHg
• Flash Point: 214.8°C
• Color/Form: Powder
• Density: 1.31

Related Categories

• Diterpenoids